Cas no 2111939-05-8 (3-tert-butyl 2-methyl 3-azabicyclo[4.1.0]heptane-2,3-dicarboxylate)

• Product Name: 3-tert-butyl 2-methyl 3-azabicyclo[4.1.0]heptane-2,3-dicarboxylate
• CAS No: 2111939-05-8
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 5693936
• PubChem ID: 135392913
• Update Time: 2025-10-30

3-tert-butyl 2-methyl 3-azabicyclo[4.1.0]heptane-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)2-methyl3-azabicyclo[4.1.0]heptane-2,3-dicarboxylate
• 3-(tert-Butyl) 2-methyl 3-azabicyclo[4.1.0]heptane-2,3-dicarboxylate
• P20857
• CS-0184834
• 2111939-05-8
• 3-tert-butyl 2-methyl 3-azabicyclo[4.1.0]heptane-2,3-dicarboxylate
• 3-Azabicyclo[4.1.0]heptane-2,3-dicarboxylic acid, 3-(1,1-dimethylethyl) 2-methyl ester

• Inchi： 1S/C13H21NO4/c1-13(2,3)18-12(16)14-6-5-8-7-9(8)10(14)11(15)17-4/h8-10H,5-7H2,1-4H3
• InChI Key： WHRCYGDYPQUYEA-UHFFFAOYSA-N
• SMILES： O(C)C(C1C2CC2CCN1C(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.154±0.06 g/cm3(Predicted)
• Boiling Point: 323.5±25.0 °C(Predicted)
• pka: -2.70±0.40(Predicted)

Additional information on 3-tert-butyl 2-methyl 3-azabicyclo[4.1.0]heptane-2,3-dicarboxylate

Recent Advances in the Synthesis and Applications of 3-tert-butyl 2-methyl 3-azabicyclo[4.1.0]heptane-2,3-dicarboxylate (CAS: 2111939-05-8)

The compound 3-tert-butyl 2-methyl 3-azabicyclo[4.1.0]heptane-2,3-dicarboxylate (CAS: 2111939-05-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, characterized by its azabicyclo[4.1.0]heptane core, serves as a versatile intermediate in the synthesis of complex bioactive molecules. Recent studies have focused on optimizing its synthetic routes, exploring its reactivity, and evaluating its biological activities, making it a promising candidate for drug discovery and development.

One of the key advancements in the synthesis of this compound involves the use of asymmetric catalysis to achieve high enantioselectivity. Researchers have reported a novel catalytic system employing chiral palladium complexes, which enables the efficient construction of the azabicyclo[4.1.0]heptane framework with excellent stereocontrol. This method not only improves the yield and purity of the target compound but also reduces the environmental impact compared to traditional synthetic approaches. The optimized conditions have been successfully applied to gram-scale production, highlighting its potential for industrial applications.

In addition to synthetic improvements, recent studies have explored the biological activities of 3-tert-butyl 2-methyl 3-azabicyclo[4.1.0]heptane-2,3-dicarboxylate and its derivatives. Preliminary in vitro assays have demonstrated its inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Furthermore, molecular docking studies have revealed strong binding affinities to certain protein targets associated with neurodegenerative diseases, opening new avenues for its use in central nervous system (CNS) drug development.

The compound's unique structural motif has also been leveraged in the design of prodrugs and drug delivery systems. Its bicyclic framework provides a rigid scaffold that can enhance the stability and bioavailability of therapeutic agents. Recent work has shown that derivatives of this compound can serve as effective carriers for targeted drug delivery, particularly in overcoming the blood-brain barrier (BBB) for CNS applications. These findings underscore its versatility and potential in addressing current challenges in drug formulation and delivery.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps through comprehensive structure-activity relationship (SAR) studies and in vivo evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 3-tert-butyl 2-methyl 3-azabicyclo[4.1.0]heptane-2,3-dicarboxylate (CAS: 2111939-05-8) represents a valuable scaffold in modern medicinal chemistry. Its recent advancements in synthesis, biological evaluation, and application in drug delivery highlight its potential to contribute to the development of novel therapeutics. Continued research in this area is likely to yield further insights and innovations, solidifying its role in the future of chemical biology and pharmaceutical sciences.